Cas no 1421047-05-3 (N-Methyl-N-[(3R)-piperidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride)
1421047-05-3 structure
Product Name:N-Methyl-N-[(3R)-piperidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride
CAS No:1421047-05-3
MF:C13H18ClN3O
MW:267.754521846771
CID:2172891
Update Time:2023-08-05
N-Methyl-N-[(3R)-piperidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (R)-n-methyl-n-(piperidin-3-yl)benzo[d]oxazol-2-amine hydrochloride
- N-Methyl-N-[(3R)-piperidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride
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- Inchi: 1S/C13H17N3O.ClH/c1-16(10-5-4-8-14-9-10)13-15-11-6-2-3-7-12(11)17-13;/h2-3,6-7,10,14H,4-5,8-9H2,1H3;1H/t10-;/m1./s1
- InChI Key: APNVPYTYTGSRSX-HNCPQSOCSA-N
- SMILES: Cl.O1C2C=CC=CC=2N=C1N(C)[C@H]1CNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 261
- Topological Polar Surface Area: 41.3
N-Methyl-N-[(3R)-piperidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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